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CAS No.: 21964-44-3
Cat. No.: S1893626

Physical & Thermodynamic Properties of 1-Nonen-3-ol

The table below summarizes the key data found for 1-Nonen-3-ol (CAS 21964-44-3).

Property Value Unit Source | Comment

Molecular Formula CoH180 - [1]1[2]

Molecular Weight 142.24 g/mol [1]

Density 0.84 g/cm3 [1]

Boiling Point 192 - 194 °C [1]

Melting Point 235.25 K (=-37.9 °C) Estimated value [3]

Flash Point 83.33-84 °C [1] [4]

Refractive Index 1.438 - 1.442 - [1] [4]

Vapor Pressure 0.124 (est.) mmHg @ 25°C Estimated value [4]

LogP (olw) 3.029 - 3.10 (est.) - Estimated value [5] [4]
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Property Value Unit Source | Comment

Water Solubility 613.1 mg/L @ 25°C (est.) Estimated value [4]

Experimental Protocols & Data Sources

For researchers, understanding the source and context of data is critical. Here is detailed information on the

experimental methods behind some of the key data points.

e Gas Chromatography Retention Indices: The National Institute of Standards and Technology
(NIST) database provides a comprehensive compilation of experimental Kovats Retention Indices
(RI) for 1-Nonen-3-ol [2]. This data is essential for compound identification. The experiments were
conducted using various column types (both polar and non-polar, like DB-5 and Carbowax) and
temperature programs. For example, reported RI values include 1066 on an HP-5MS column and
1555 on a DB-Wax column [2].

¢ General Assays from Research Context: A study on watermelon juice pasteurization provides an
example of how this compound is analyzed in a complex matrix [6]. The key methodology involved:

o Sample Preparation: Watermelon juice was homogenized and sieved.

o Volatile Compound Extraction: The research employed Solid-Phase Microextraction
(SPME), a common technique for isolating volatile organic compounds.

o Analysis: The extracts were analyzed using Gas Chromatography-Mass Spectrometry (GC-
MS) and Gas Chromatography-Olfactometry (GC-O) to separate, identify, and evaluate the
aroma impact of 1-Nonen-3-ol and other volatiles [6].

Synthesis & Transformation Pathway

The following diagram illustrates the core structure of 1-Nonen-3-ol and its key functional groups, which are

the sites for its common synthetic transformations and reactions.

Hydroxyl Group Double Bond
(-OH) (=9
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Diagram: The molecular structure of 1-Nonen-3-ol features two reactive sites: a hydroxyl group (-OH) and

a carbon-carbon double bond (C=C), enabling diverse chemical transformations.

Application and Safety Notes

¢ Primary Use: 1-Nonen-3-ol is primarily used as a flavor and fragrance ingredient due to its
intense green, earthy, and mushroom-like odor [4] [7]. It is also a useful synthetic intermediate in
organic chemistry [7].

o Safety and Regulation: Based on the provided data, the compound does not have a specific GHS
hazard classification listed. The IFRA (International Fragrance Association) recommends usage levels
of up to 2.0% in the fragrance concentrate [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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